Cas no 2308465-60-1 (2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid)

• Product Name: 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• CAS No: 2308465-60-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6179634
• PubChem ID: 165585263
• Update Time: 2025-06-29

2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• 2-cyclohexyl-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]acetic acid
• 2308465-60-1
• EN300-1575079

• Inchi： 1S/C28H34N2O5/c1-2-19(16-25(31)30-26(27(32)33)18-10-4-3-5-11-18)29-28(34)35-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h6-9,12-15,18-19,24,26H,2-5,10-11,16-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19-,26?/m0/s1
• InChI Key： HOLIRLMOHCRLMX-SXMXNQBWSA-N
• SMILES： OC(C(C1CCCCC1)NC(C[C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid

Introduction to 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic Acid (CAS No: 2308465-60-1)

2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid, with the CAS number 2308465-60-1, is a sophisticated compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular architecture of 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid is a testament to the ingenuity of modern synthetic chemistry. The presence of a cyclohexyl group at the second position and a (3S)-configured amine at the third position introduces chiral centers, which are crucial for achieving enantioselective interactions with biological targets. This feature makes the compound an attractive candidate for drug design, where specificity and selectivity are paramount.

The core of this molecule is a pentanamidoacetic acid backbone, which is a well-established scaffold in medicinal chemistry. This moiety is known for its ability to interact with various biological systems, making it a versatile building block for the synthesis of pharmacologically active compounds. The incorporation of a fluorenylmethoxycarbonyl (Fmoc) group further enhances the compound's potential utility, as Fmoc groups are commonly used in peptide synthesis and as protecting groups in organic chemistry.

Recent advancements in the field of chemical biology have highlighted the importance of chiral compounds in modulating biological processes. The stereochemistry of 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid plays a critical role in determining its biological activity. Studies have shown that enantiomers can exhibit markedly different pharmacological profiles, underscoring the need for precise control over molecular configuration.

In the context of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward developing new therapeutic strategies. The use of advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has been instrumental in elucidating the structure and purity of this compound. These techniques provide detailed insights into the molecular environment, helping researchers to optimize synthetic pathways and assess potential biological activity.

The fluorenylmethoxycarbonyl (Fmoc) group in 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid also offers practical advantages in synthetic chemistry. Fmoc groups are known for their stability under basic conditions, which makes them ideal for protecting amino groups during multi-step syntheses. This property is particularly useful in peptide coupling reactions, where maintaining the integrity of functional groups is crucial.

The application of computational methods has further accelerated the discovery and optimization process for this type of compound. Molecular modeling and docking studies allow researchers to predict how 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid might interact with biological targets, such as enzymes or receptors. These predictions can guide experimental design and help identify potential lead compounds for further development.

In recent years, there has been growing interest in developing small-molecule probes that can modulate specific biological pathways. The unique structural features of 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid make it a promising candidate for such applications. By targeting key enzymes or receptors involved in disease processes, this compound could potentially serve as a tool for understanding disease mechanisms or as a precursor to novel therapeutics.

The synthesis of complex molecules like 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations ensure that synthetic efforts are aligned with biological needs and that promising compounds are thoroughly evaluated for their therapeutic potential.

In conclusion, 2-cyclohexyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS No: 2308465-60-1) represents a significant advancement in chemical biology and drug discovery. Its intricate structure and functional diversity make it a valuable tool for exploring new therapeutic avenues. As research continues to uncover the full potential of this compound, it is likely to play an increasingly important role in both academic research and industrial applications.